Cas no 392326-62-4 (N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide)

• Product Name: N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide
• CAS No: 392326-62-4
• MF: C₁₅H₁₇ClN₂OS
• MW: 308.826281309128
• CID: 6051391
• PubChem ID: 3293182
• Update Time: 2025-09-28

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide
• Cyclohexanecarboxamide, N-(6-chloro-3-methyl-2(3H)-benzothiazolylidene)-
• F0447-0337
• (Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide
• N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide
• 392326-62-4
• AKOS024577826
• N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)cyclohexanecarboxamide
• N-(6-Chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide

• Inchi： 1S/C15H17ClN2OS/c1-18-12-8-7-11(16)9-13(12)20-15(18)17-14(19)10-5-3-2-4-6-10/h7-10H,2-6H2,1H3
• InChI Key： FBZWJSGKPBGQQN-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=CC=C(Cl)C=C3S2)=O)CCCCC1

Computed Properties

• Exact Mass: 308.0750120g/mol
• Monoisotopic Mass: 308.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 455.8±47.0 °C(Predicted)
• pka: -0.28±0.20(Predicted)

Additional information on N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide

Comprehensive Overview of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide (CAS No. 392326-62-4)

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide (CAS No. 392326-62-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiazole and cyclohexanecarboxamide moieties, exhibits potential applications in drug discovery and development. Its molecular structure, featuring a chloro substituent and a methyl group, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for novel heterocyclic compounds like N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide has surged due to their potential therapeutic benefits. Researchers are particularly interested in its role as a scaffold for designing new bioactive molecules. The compound's CAS No. 392326-62-4 is frequently searched in scientific databases, reflecting its relevance in drug design and chemical synthesis.

The benzothiazole core of this compound is a well-known pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased interest in exploring its derivatives for treating various diseases. For instance, the 6-chloro substitution on the benzothiazole ring enhances its electronic properties, making it a promising candidate for targeted therapy.

From a synthetic perspective, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide can be prepared through multi-step organic reactions, including condensation and cyclization processes. Its Z-configuration at the double bond is critical for its stability and biological activity. Researchers often optimize reaction conditions to achieve high yields and purity, as these factors are crucial for pharmaceutical applications.

The compound's physicochemical properties, such as solubility, melting point, and stability, are extensively studied to ensure its suitability for further development. For example, its lipophilicity plays a key role in determining its bioavailability and drug delivery potential. These characteristics are often discussed in forums and publications related to medicinal chemistry and drug formulation.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for compounds like N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide. Researchers are exploring catalyst-free and solvent-free methods to reduce environmental impact. This aligns with the broader trend of sustainable drug development, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neurological disorders. Preliminary studies suggest that benzothiazole derivatives may modulate neurotransmitter activity, making them candidates for treating conditions like Alzheimer's disease and Parkinson's disease. While more research is needed, this application has sparked discussions in neuroscience and pharmacology communities.

In summary, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide (CAS No. 392326-62-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structure, combined with its bioactive properties, makes it a valuable subject for ongoing and future studies. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in drug discovery and chemical innovation.